Cas no 524674-08-6 (2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine)

• Product Name: 2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine
• CAS No: 524674-08-6
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD04966886
• CID: 843644
• PubChem ID: 4368147
• Update Time: 2025-11-07

2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)pyrrolidine
• 2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine
• (2R)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine
• BB_SC-4264
• BB 0218520
• DTXSID50402459
• BBL020780
• J-505455
• VS-07116
• EN300-11186
• CS-0205957
• FT-0761457
• 524674-08-6
• MFCD04966886
• SCHEMBL19580706
• STK893470
• Z57036344
• AKOS001476295
• 24674-08-6
• N12431
• ZVA67408
• SY139439
• DB-071533
• XH0970

• MDL： MFCD04966886
• Inchi： 1S/C12H15NO2/c1-2-10(13-5-1)9-3-4-11-12(8-9)15-7-6-14-11/h3-4,8,10,13H,1-2,5-7H2
• InChI Key： LSNPFVDQLTUQCE-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(=CC1=2)C1CCCN1

Computed Properties

• Exact Mass: 205.11000
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30.5Ų

Experimental Properties

• Density: 1.154
• PSA: 30.49000
• LogP: 2.21110

Additional information on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine

Research Brief on 2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine (CAS: 524674-08-6): Recent Advances and Applications

The compound 2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine (CAS: 524674-08-6) has garnered significant attention in recent years due to its potential applications in the field of chemical biology and medicinal chemistry. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and therapeutic potential. The compound's unique structural features, including the benzodioxin and pyrrolidine moieties, make it a promising candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and cardiovascular diseases.

Recent studies have explored the synthesis and optimization of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine, with a focus on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and its derivatives. These efforts have led to the development of more efficient synthetic routes, which are crucial for scaling up production for preclinical and clinical studies.

Pharmacological evaluations of 2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine have revealed its potential as a modulator of neurotransmitter systems. Specifically, the compound has shown affinity for dopamine and serotonin receptors, suggesting its utility in treating conditions such as depression, anxiety, and Parkinson's disease. Additionally, its cardiovascular effects, including vasodilation and anti-inflammatory properties, have been investigated in animal models, with promising results indicating potential applications in hypertension and atherosclerosis.

In conclusion, 2-(2,3-dihydro-1,4-benzodioxin-6-yl)pyrrolidine (CAS: 524674-08-6) represents a versatile and promising compound in the field of medicinal chemistry. Ongoing research is expected to further elucidate its mechanisms of action and expand its therapeutic applications. The compound's dual potential in CNS and cardiovascular disorders makes it a valuable candidate for future drug development efforts.